Cas no 2055119-17-8 (2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid)

• Product Name: 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid
• CAS No: 2055119-17-8
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 4634832
• Update Time: 2025-10-31

2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid

• Inchi： 1S/C7H4F3NO3/c8-2-1(7(13)14)5(11)6(12)4(10)3(2)9/h12H,11H2,(H,13,14)
• InChI Key： KBHGQKXHMHYCSF-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C(=C1C(=O)O)N)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6

Additional information on 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid

Introduction to 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid (CAS No. 2055119-17-8)

2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid, identified by the Chemical Abstracts Service (CAS) number 2055119-17-8, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, comprising a benzene ring substituted with amino, hydroxyl, and multiple fluorine atoms, make it a promising candidate for various biological applications. This compound has been studied for its potential pharmacological properties, particularly in the development of novel therapeutic agents targeting specific diseases.

The structural configuration of 2-amino-4,5,6-trifluoro-3-hydroxybenzoic acid distinguishes it from conventional benzoic acid derivatives due to the presence of three fluorine atoms at the 4th, 5th, and 6th positions. Fluorine atoms are well-known for their ability to modulate the electronic and steric properties of molecules, thereby influencing their biological activity. In this context, the trifluoromethyl group at the 4-position and the two additional fluorine atoms at the 5th and 6th positions contribute to enhanced lipophilicity and metabolic stability, which are critical factors in drug design.

Recent research has highlighted the potential of fluorinated benzoic acids as scaffolds for developing antimicrobial and anti-inflammatory agents. The introduction of fluorine atoms into the benzene ring can alter the binding affinity of the compound to biological targets, leading to improved efficacy and selectivity. For instance, studies have shown that fluorinated benzoic acids exhibit potent activity against Gram-negative bacteria by interfering with bacterial cell wall synthesis. This mechanism is particularly relevant in addressing rising concerns about antibiotic resistance.

The hydroxyl group at the 3-position of 2-amino-4,5,6-trifluoro-3-hydroxybenzoic acid further enhances its versatility as a pharmacophore. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can be exploited to improve drug-receptor binding. Moreover, the presence of both amino and hydroxyl functional groups allows for further derivatization via amide or ester formation, enabling the creation of more complex molecular architectures with tailored biological properties.

In vitro studies have demonstrated that 2-amino-4,5,6-trifluoro-3-hydroxybenzoic acid exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. Specifically, it has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis. By inhibiting COX enzymes, this compound may offer therapeutic benefits in conditions characterized by inflammation and pain. Additionally, preliminary data suggest that it may interact with other inflammatory mediators such as interleukins and tumor necrosis factor-alpha (TNF-alpha), further supporting its potential as an anti-inflammatory agent.

The synthesis of 2-amino-4,5,6-trifluoro-3-hydroxybenzoic acid presents unique challenges due to the need for precise regioselective introduction of fluorine atoms onto the benzene ring. Advanced synthetic methodologies such as metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution have been employed to achieve this goal. The use of palladium or copper catalysts in conjunction with organofluorine reagents allows for efficient incorporation of fluorine atoms at specific positions while minimizing unwanted side reactions.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis and application of 2-amino-4,5,6-trifluoro-3-hydroxybenzoic acid. Molecular modeling techniques have been utilized to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. These computational studies have guided experimental efforts toward designing more potent derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable pharmacological properties. 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid represents a valuable building block for drug discovery programs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary investigations suggest that its structural features may interact with amyloid-beta plaques and tau protein aggregates associated with these conditions.

In conclusion,2-amino-4,5,6-trifluoro-3-hydroxybenzoic acid (CAS No. 2055119-17-8) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural attributes enable interactions with various biological targets relevant to inflammation、antimicrobial therapy、and neurodegenerative diseases。Ongoing research continues to explore its therapeutic applications，with a focus on optimizing its synthetic routes and evaluating its safety profile in preclinical studies。